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Compound of Interest

Compound Name: Diethyl (ethoxyacetyl)phosphonate

CAS No.: 30492-56-9

Cat. No.: B1583891

Get Quote

Abstract
This technical guide provides a comprehensive overview of the key spectroscopic

characteristics of Diethyl (ethoxyacetyl)phosphonate (CAS 30492-56-9). Designed for

researchers, scientists, and professionals in drug development, this document delves into the

nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data essential

for the unambiguous identification and characterization of this organophosphorus compound.

By integrating established spectroscopic principles with data from analogous structures, this

guide offers a robust framework for analysis, ensuring scientific integrity and empowering

researchers in their synthetic and analytical endeavors.

Introduction: The Significance of Diethyl
(ethoxyacetyl)phosphonate
Diethyl (ethoxyacetyl)phosphonate is an organophosphorus compound belonging to the

phosphonate class, characterized by a central phosphorus atom double-bonded to one oxygen,
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single-bonded to two ethoxy groups, and single-bonded to an ethoxyacetyl moiety.[1] Its

structure suggests potential applications as a synthetic intermediate in organic chemistry,

particularly in Horner-Wadsworth-Emmons reactions for the formation of α,β-unsaturated

ketones. Understanding its spectroscopic signature is paramount for reaction monitoring, purity

assessment, and structural confirmation.

This guide provides an in-depth analysis of its expected spectroscopic data, drawing upon

fundamental principles and comparative data from structurally related compounds to offer a

predictive and practical framework for laboratory professionals.

Molecular Structure and Physicochemical
Properties
A foundational understanding of the molecule's structure and basic properties is crucial before

delving into its spectroscopic data.

Table 1: Physicochemical Properties and Identifiers of Diethyl (ethoxyacetyl)phosphonate
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Property Value Source

CAS Number 30492-56-9 [1]

Molecular Formula C₈H₁₇O₅P [1][2]

Molecular Weight 224.19 g/mol [2]

IUPAC Name
1-diethoxyphosphoryl-2-

ethoxyethanone
[2]

Boiling Point 262.3±42.0°C at 760 mmHg [2]

Melting Point -24°C [2]

Density 1.115±0.06 g/cm³ [2]

Refractive Index n20/D 1.431 (lit.) [3]

SMILES CCOCC(=O)P(=O)(OCC)OCC [2]

InChI

InChI=1S/C8H17O5P/c1-4-11-

7-8(9)14(10,12-5-2)13-6-3/h4-

7H2,1-3H3

[2]

Below is a diagram illustrating the molecular structure and atom numbering scheme used for

NMR assignments in this guide.

Caption: Molecular structure of Diethyl (ethoxyacetyl)phosphonate.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of

organic molecules. For Diethyl (ethoxyacetyl)phosphonate, ¹H, ¹³C, and ³¹P NMR are all

highly informative.

¹H NMR Spectroscopy
The proton NMR spectrum will exhibit distinct signals for the three different ethyl groups and

the methylene group adjacent to the carbonyl.
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Ethoxy groups on Phosphorus (C5/C6 and C7/C8): These two ethyl groups are chemically

equivalent and will present as a triplet for the methyl protons (C6, C8) and a multiplet

(quartet of doublets due to coupling with both the methyl protons and the phosphorus atom)

for the methylene protons (C5, C7).

Ethoxy group on the acetyl moiety (C3/C4): This ethyl group will show a standard triplet for

the methyl protons (C4) and a quartet for the methylene protons (C3).

Methylene group adjacent to Phosphorus (C1): This signal is expected to be a doublet due to

coupling with the phosphorus atom.

Table 2: Predicted ¹H NMR Chemical Shifts and Couplings
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Protons (Atom
#)

Predicted δ
(ppm)

Multiplicity
Coupling
Constant (J) in
Hz

Rationale

-CH₃ (C6, C8) ~1.3 t ³JHH ≈ 7

Standard ethoxy

group methyl

protons.

-CH₂- (C5, C7) ~4.1 dq
³JHH ≈ 7, ³JHP ≈

8

Methylene

protons adjacent

to phosphorus-

bound oxygen,

showing coupling

to both

neighboring

protons and

phosphorus.

-CH₃ (C4) ~1.2 t ³JHH ≈ 7

Standard ethoxy

group methyl

protons.

-CH₂- (C3) ~4.2 q ³JHH ≈ 7

Methylene

protons adjacent

to an ether

oxygen.

-CH₂- (C1) ~3.2 d ²JHP ≈ 22

Methylene

protons alpha to

both a carbonyl

and a

phosphonate

group, with

strong coupling

to phosphorus.

¹³C NMR Spectroscopy
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The carbon NMR spectrum will show eight distinct signals, with characteristic coupling to the

phosphorus atom for carbons C1, C5, and C7.

Table 3: Predicted ¹³C NMR Chemical Shifts and Couplings

Carbon (Atom #) Predicted δ (ppm)
Coupling to P
(JCP) in Hz

Rationale

C=O (C2) ~195 ~5

Carbonyl carbon

alpha to a

phosphonate.

-CH₂- (C1) ~45 ~130

Methylene carbon

alpha to phosphorus,

exhibiting a large one-

bond C-P coupling.

-O-CH₂- (C3) ~68 N/A
Standard ether

methylene carbon.

-CH₃ (C4) ~15 N/A
Standard ether methyl

carbon.

P-O-CH₂- (C5, C7) ~64 ~6

Methylene carbons of

the phosphonate

esters.

-CH₃ (C6, C8) ~16 ~6
Methyl carbons of the

phosphonate esters.

³¹P NMR Spectroscopy
The ³¹P NMR spectrum is a simple and powerful diagnostic tool for phosphonates. It is

expected to show a single signal.

Expected Chemical Shift: For diethyl phosphonate derivatives, the ³¹P chemical shift typically

appears in the range of +10 to +30 ppm (relative to 85% H₃PO₄). For Diethyl
(ethoxyacetyl)phosphonate, a signal around +15 ppm would be anticipated.
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Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule. The IR

spectrum of Diethyl (ethoxyacetyl)phosphonate will be dominated by strong absorptions

corresponding to the P=O, C=O, and C-O bonds.

Table 4: Characteristic IR Absorption Bands

Functional Group
Wavenumber
(cm⁻¹)

Intensity Rationale

C=O (Ketone) ~1725 Strong

The carbonyl stretch

is a very strong and

sharp absorption.

P=O (Phosphoryl) ~1250 Strong

A characteristic and

intense absorption for

phosphonates.

P-O-C ~1020-1050 Strong
Stretching vibrations

of the P-O-C linkage.

C-O-C (Ether) ~1100 Strong
Stretching vibrations

of the ether linkage.

C-H (sp³) ~2850-3000 Medium-Strong
Aliphatic C-H

stretching.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, aiding in its identification.

Molecular Ion (M⁺): The nominal molecular weight is 224 g/mol . In an electron ionization (EI)

experiment, the molecular ion peak at m/z = 224 might be weak or absent due to the lability

of the molecule.

High-Resolution MS (HRMS): For the molecular formula C₈H₁₇O₅P, the expected exact mass

[M+H]⁺ is 225.0886.[4]
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Fragmentation Pattern: The fragmentation will likely be driven by the cleavage of the ester

and ether bonds. A proposed fragmentation pathway is illustrated below.

[C₈H₁₇O₅P]⁺˙
m/z = 224

[M - OCH₂CH₃]⁺
m/z = 179- •OCH₂CH₃

[M - CH₂COOCH₂CH₃]⁺
m/z = 137

- •CH₂COOCH₂CH₃

[CH₂COOCH₂CH₃]⁺
m/z = 87

rearrangement

[P(O)(OCH₂CH₃)₂]⁺
m/z = 137

identity

Click to download full resolution via product page

Caption: Proposed ESI-MS fragmentation pathway.

Experimental Protocols
To acquire the data discussed, the following general protocols are recommended.

NMR Spectroscopy
Sample Preparation: Dissolve ~10-20 mg of Diethyl (ethoxyacetyl)phosphonate in ~0.6

mL of a deuterated solvent (e.g., CDCl₃).

Instrumentation: Utilize a 400 MHz (or higher) NMR spectrometer.

¹H NMR: Acquire the spectrum with a sufficient number of scans to achieve a good signal-to-

noise ratio. Use tetramethylsilane (TMS) as an internal standard (0 ppm).

¹³C NMR: Acquire a proton-decoupled ¹³C spectrum. A larger number of scans will be

required compared to ¹H NMR.

³¹P NMR: Acquire a proton-decoupled ³¹P spectrum using 85% H₃PO₄ as an external

standard (0 ppm).

IR Spectroscopy
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Sample Preparation: As the compound is a liquid at room temperature, a neat spectrum can

be obtained by placing a thin film of the sample between two NaCl or KBr plates.

Instrumentation: Use a Fourier-Transform Infrared (FTIR) spectrometer.

Data Acquisition: Scan the sample over the range of 4000-400 cm⁻¹.

Mass Spectrometry
Sample Preparation: Prepare a dilute solution of the sample in a suitable solvent (e.g.,

methanol or acetonitrile).

Instrumentation: Utilize a mass spectrometer with an appropriate ionization source (e.g.,

Electrospray Ionization - ESI for soft ionization or Electron Ionization - EI).

Data Acquisition: Acquire the mass spectrum over a suitable m/z range (e.g., 50-300). For

HRMS, use a high-resolution instrument like a TOF or Orbitrap analyzer.

Conclusion
The spectroscopic characterization of Diethyl (ethoxyacetyl)phosphonate is straightforward

using standard analytical techniques. The combination of ¹H, ¹³C, and ³¹P NMR, along with IR

and MS, provides a detailed and unambiguous structural confirmation. This guide serves as a

practical reference for scientists, outlining the expected spectral features and providing a

foundation for the interpretation of experimental data. The provided protocols and predictive

data are designed to enhance the efficiency and accuracy of research and development

involving this versatile phosphonate reagent.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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